Cas no 28387-34-0 (2(3H)-Furanone, 3-(acetyloxy)dihydro-4,4-dimethyl-, (S)-)

• Product Name: 2(3H)-Furanone, 3-(acetyloxy)dihydro-4,4-dimethyl-, (S)-
• CAS No: 28387-34-0
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1434597
• PubChem ID: 11829913
• Update Time: 2025-04-20

2(3H)-Furanone, 3-(acetyloxy)dihydro-4,4-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-(acetyloxy)dihydro-4,4-dimethyl-, (S)-
• [(3S)-4,4-dimethyl-2-oxooxolan-3-yl] acetate
• 28387-34-0
• SCHEMBL8241182
• DTXSID60474021

• Inchi： 1S/C8H12O4/c1-5(9)12-6-7(10)11-4-8(6,2)3/h6H,4H2,1-3H3/t6-/m1/s1
• InChI Key： SREJAFLAMHECEQ-ZCFIWIBFSA-N
• SMILES： O1C([C@H](C(C)(C)C1)OC(C)=O)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6